Cas no 948005-84-3 (1,2,4-Thiadiazol-3-amine, 5-(3-methoxyphenyl)-)

• Product Name: 1,2,4-Thiadiazol-3-amine, 5-(3-methoxyphenyl)-
• CAS No: 948005-84-3
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 2132191
• PubChem ID: 46741358
• Update Time: 2025-04-21

1,2,4-Thiadiazol-3-amine, 5-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-(3-methoxyphenyl)-
• 5-(3-Methoxyphenyl)-1,2,4-thiadiazol-3-amine
• 948005-84-3
• DTXSID50675424
• AKOS013861177

• Inchi： 1S/C9H9N3OS/c1-13-7-4-2-3-6(5-7)8-11-9(10)12-14-8/h2-5H,1H3,(H2,10,12)
• InChI Key： WCKPNRGVUPCWGR-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C=2)OC)=NC(N)=N1

Computed Properties

• Exact Mass: 207.04663309Da
• Monoisotopic Mass: 207.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.3Ų